3-((3,5-Difluorophenyl)amino)-2-((4-chlorophenyl)sulfonyl)prop-2-enenitrile
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Description
3-((3,5-Difluorophenyl)amino)-2-((4-chlorophenyl)sulfonyl)prop-2-enenitrile is a useful research compound. Its molecular formula is C15H9ClF2N2O2S and its molecular weight is 354.76. The purity is usually 95%.
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Scientific Research Applications
Environmental Degradation and Toxicity
Polyfluoroalkyl chemicals, which may include compounds like 3-((3,5-Difluorophenyl)amino)-2-((4-chlorophenyl)sulfonyl)prop-2-enenitrile, are known for their wide usage in industrial and commercial applications due to their unique properties. However, their environmental fate is a concern due to their potential degradation into perfluoroalkyl acids (PFAAs), including perfluorooctanoic acid (PFOA) and perfluorooctane sulfonic acid (PFOS), which are highly persistent and toxic. These substances can undergo microbial degradation leading to the formation of PFCAs and PFSAs, which are subject to regulations due to their toxic profiles (Liu & Avendaño, 2013).
Bioaccumulation Concerns
Research on perfluorinated acids including PFCAs and perfluorinated sulfonates (PFASs) indicates concerns about bioaccumulation potential. The bioaccumulation and biomagnification in aquatic ecosystems of these compounds are related to the length of the fluorinated carbon chain. Despite their environmental persistence, certain PFCAs with shorter chains are not considered bioaccumulative according to regulatory criteria, suggesting a complex relationship between chemical structure and environmental behavior (Conder et al., 2008).
Alternative PFAS Compounds
The quest for alternatives to PFAS compounds, which might include compounds similar to this compound, has been highlighted due to the adverse effects of legacy PFAS substances. Emerging alternatives such as hexafluoropropylene oxide dimer acid (HFPO-DA) and other novel fluorinated compounds are being studied for their environmental distribution and potential toxicities. These new substances show comparable or even more serious potential toxicity, indicating the need for further toxicological studies before widespread use (Wang et al., 2019).
Sulfonamides Research
Sulfonamides, which are related to the sulfonyl group present in this compound, have been the subject of significant research for their pharmacological applications. They are present in many clinically used drugs and have recently been involved in new drug launches, showing the versatility and potential of compounds with sulfonamide groups in therapeutic applications (Carta et al., 2012).
Properties
IUPAC Name |
(E)-2-(4-chlorophenyl)sulfonyl-3-(3,5-difluoroanilino)prop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9ClF2N2O2S/c16-10-1-3-14(4-2-10)23(21,22)15(8-19)9-20-13-6-11(17)5-12(18)7-13/h1-7,9,20H/b15-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNKKDGVQFDPXQT-OQLLNIDSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1S(=O)(=O)C(=CNC2=CC(=CC(=C2)F)F)C#N)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1S(=O)(=O)/C(=C/NC2=CC(=CC(=C2)F)F)/C#N)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9ClF2N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.